N-(4-methylphenyl)-4-(4-morpholinylmethyl)benzamide

• IUPAC Name: N-(4-methylphenyl)-4-(morpholin-4-ylmethyl)benzamide
• InChI: InChI=1S/C19H22N2O2/c1-15-2-8-18(9-3-15)20-19(22)17-6-4-16(5-7-17)14-21-10-12-23-13-11-21/h2-9H,10-14H2,1H3,(H,20,22)
• InChI Key: PUIVHGSWYHNEMM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)CN3CCOCC3
• Molecular Formula: C19H22N2O2
• Molecular Weight: 310.4 g/mol

Description

N-(4-methylphenyl)-4-(4-morpholinylmethyl)benzamide, commonly known as “GMX1778,” is a small molecule inhibitor of nicotinamide adenine dinucleotide (NAD+) biosynthesis. It has gained significant attention in the field of cancer research due to its potential as a therapeutic agent for various types of cancer.

Mechanism of Action

GMX1778 inhibits the enzyme nicotinamide phosphoribosyltransferase (NAMPT), which is the rate-limiting enzyme in the biosynthesis of NAD+. NAD+ is an essential cofactor for many cellular processes, including energy metabolism, DNA repair, and gene expression. Cancer cells require high levels of NAD+ to support their rapid growth and proliferation. By inhibiting NAMPT, GMX1778 depletes the intracellular levels of NAD+ and induces cell death in cancer cells.
Biochemical and Physiological Effects:
GMX1778 has been shown to induce cell death in cancer cells, both in vitro and in vivo. It has also been shown to inhibit tumor growth and metastasis in animal models of cancer. GMX1778 has been found to have minimal toxicity in normal cells, making it a promising therapeutic agent for cancer treatment.

Advantages and Limitations for Lab Experiments

One of the advantages of GMX1778 is its specificity for cancer cells. It targets the NAD+ biosynthesis pathway, which is upregulated in cancer cells but not in normal cells. This makes it a promising therapeutic agent with minimal side effects. However, one of the limitations of GMX1778 is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on GMX1778. One area of interest is the development of more potent and selective inhibitors of NAMPT. Another area of interest is the combination of GMX1778 with other cancer therapies, such as chemotherapy and radiation therapy, to enhance their efficacy. Additionally, the role of NAD+ metabolism in other diseases, such as neurodegenerative diseases and metabolic disorders, is an area of active research.

Synthesis Methods

The synthesis of GMX1778 involves the reaction of 4-(4-morpholinylmethyl)benzaldehyde with 4-methylbenzoyl chloride in the presence of triethylamine. The resulting product is then treated with morpholine to yield GMX1778. The entire synthesis process is carried out under controlled conditions to ensure the purity and yield of the final product.

Scientific Research Applications

GMX1778 has been extensively studied for its potential as a therapeutic agent for various types of cancer. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, including breast cancer, prostate cancer, and pancreatic cancer. GMX1778 works by inhibiting the biosynthesis of NAD+, which is essential for cancer cell survival and proliferation.